Cas no 2034292-29-8 (5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034292-29-8
• MF: C₁₅H₁₉NO₂S₂
• MW: 309.446861505508
• CID: 5334098
• Update Time: 2025-07-24

5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C15H19NO2S2/c17-20(18,16-9-14-8-13(16)10-19-14)15-6-5-11-3-1-2-4-12(11)7-15/h5-7,13-14H,1-4,8-10H2
• InChI Key： GZNOLAVQROHQAY-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2S(C1C=CC2CCCCC=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 3.1
• Topological Polar Surface Area: 71.1

Additional information on 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Introduction to 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034292-29-8)

5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane, identified by its CAS number 2034292-29-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure with sulfur and nitrogen heterocycles, has garnered attention due to its potential applications in drug discovery and development.

The molecular framework of 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane incorporates a naphthalene sulfonamide moiety linked to a thiazabicyclo[2.2.1]heptane core. This unique combination of structural features suggests multiple avenues for biological activity and interaction with biological targets. The presence of the sulfonamide group typically enhances solubility and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. The bicyclic structure of 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane provides a rigid scaffold that can be modulated to optimize binding affinity and selectivity towards specific biological targets. This compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutic agents.

The sulfonamide functionality is particularly noteworthy for its role in drug design. Sulfonamides are well-documented bioisosteres that can replace carboxylic acid or amide groups in drug molecules without significantly altering their biological activity. The sulfonamide group in 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane not only contributes to the molecule's solubility but also serves as a key interaction point with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of thiazabicyclo[2.2.1]heptane derivatives as pharmacophores in drug discovery. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfur atom into the bicyclic framework enhances the compound's ability to interact with biological systems, making it a promising candidate for further investigation.

The naphthalene sulfonamide moiety in 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane adds another layer of complexity and potential functionality. Naphthalene derivatives are known for their role in various pharmaceutical applications due to their stability and ability to engage in multiple types of non-covalent interactions with biological targets. The sulfonamide linkage further enhances these interactions by providing additional hydrogen bonding opportunities.

In the context of drug development, the synthesis and characterization of 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane represent significant advancements in medicinal chemistry. The compound's unique structural features make it a valuable tool for exploring new therapeutic strategies and understanding the relationships between molecular structure and biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The structural motifs present in 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane offer opportunities for designing novel materials with specific properties tailored to industrial needs.

Ongoing research continues to uncover new ways to utilize this compound and its derivatives in various fields. As our understanding of molecular interactions grows, so too does the potential for innovative applications derived from compounds like 5-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane. The future holds promise for further discoveries that will expand the utility and impact of this remarkable molecule.